5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile

• Molecular Formula: C12H9N3O2S
• Molecular Weight: 259.29 g/mol
• IUPAC Name: 5-methylsulfanyl-2,4-dioxo-3-phenyl-1H-pyrimidine-6-carbonitrile
• InChI: InChI=1S/C12H9N3O2S/c1-18-10-9(7-13)14-12(17)15(11(10)16)8-5-3-2-4-6-8/h2-6H,1H3,(H,14,17)
• InChI Key: QODPDTGNANZJTP-UHFFFAOYSA-N
• SMILES: CSC1=C(NC(=O)N(C1=O)C2=CC=CC=C2)C#N

Description

5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile, also known as MPTC, is a heterocyclic compound that has attracted significant attention in scientific research due to its unique structure and potential applications. MPTC is a pyrimidine derivative that contains a cyano group and a phenyl group, which makes it an attractive target for synthetic chemists.

Mechanism of Action

The mechanism of action of 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is not well understood, but it is believed to involve the inhibition of certain enzymes or receptors in the body. 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in the regulation of cell growth and differentiation. 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has also been shown to inhibit the activity of aldose reductase, which is involved in the development of diabetic complications.
Biochemical and Physiological Effects
5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile can inhibit the growth of cancer cells and reduce the production of inflammatory cytokines. In vivo studies have shown that 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile can reduce blood glucose levels and improve insulin sensitivity in diabetic animals. 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has several advantages for lab experiments, including its high purity, stability, and solubility in common organic solvents. 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile is also relatively easy to synthesize and can be obtained in large quantities. However, 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has some limitations, including its low water solubility, which can limit its bioavailability in vivo. 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile also has limited stability under acidic conditions, which can affect its activity in certain assays.

Future Directions

There are several future directions for research on 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile, including the synthesis of analogs with improved pharmacological properties, the investigation of its mechanism of action, and the development of new applications in material science and catalysis. One potential area of research is the synthesis of 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile derivatives with increased water solubility and bioavailability. Another area of research is the investigation of the role of 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile in the regulation of cellular signaling pathways and gene expression. Finally, the development of new applications for 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile in material science and catalysis could lead to the discovery of novel materials and catalysts with improved properties.

Synthesis Methods

The synthesis of 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile involves the reaction of 2,4,6-trioxo-1-phenylpyrimidine with methyl mercaptan and malononitrile in the presence of a base catalyst. The reaction proceeds through a multi-step process that involves the formation of an intermediate, which is then cyclized to form 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile. The yield of 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and inflammation. 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has also been used as a building block for the synthesis of novel compounds with improved pharmacological properties. In material science, 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has been studied for its ability to form self-assembled monolayers on metal surfaces, which can be used for the fabrication of electronic devices. In catalysis, 5-(Methylsulfanyl)-2,6-dioxo-1-phenyl-1,2,3,6-tetrahydro-4-pyrimidinecarbonitrile has been used as a ligand for the synthesis of metal complexes with improved catalytic activity.